molecular formula C25H16O3 B420754 6-(Benzyloxy)-5,12-naphthacenedione

6-(Benzyloxy)-5,12-naphthacenedione

Cat. No.: B420754
M. Wt: 364.4g/mol
InChI Key: PBKVSUZOMYUVMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Benzyloxy)-5,12-naphthacenedione is a derivative of 5,12-naphthacenedione (C₁₈H₁₀O₂), a polycyclic aromatic quinone with applications in pharmaceuticals, dyes, and photochromic materials . The parent compound features a planar naphthacene backbone with two ketone groups at positions 5 and 12.

Properties

Molecular Formula

C25H16O3

Molecular Weight

364.4g/mol

IUPAC Name

6-phenylmethoxytetracene-5,12-dione

InChI

InChI=1S/C25H16O3/c26-23-19-12-6-7-13-20(19)24(27)22-21(23)14-17-10-4-5-11-18(17)25(22)28-15-16-8-2-1-3-9-16/h1-14H,15H2

InChI Key

PBKVSUZOMYUVMH-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)COC2=C3C(=CC4=CC=CC=C42)C(=O)C5=CC=CC=C5C3=O

Canonical SMILES

C1=CC=C(C=C1)COC2=C3C(=CC4=CC=CC=C42)C(=O)C5=CC=CC=C5C3=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Molecular Differences

The table below summarizes key structural and molecular properties of 6-(Benzyloxy)-5,12-naphthacenedione and related compounds:

Compound Name Molecular Formula Molecular Weight Substituent(s) Key Features
5,12-Naphthacenedione (parent) C₁₈H₁₀O₂ 258.27 None Planar quinone backbone; used in dyes and drug intermediates
6-Phenoxy-5,12-tetracenedione C₂₄H₁₄O₃ 350.37 Phenoxy (–OC₆H₅) at C6 Increased aromaticity; potential photochromic applications
6,11-Dihydroxy-5,12-naphthacenedione C₁₈H₁₀O₄ 290.27 Hydroxyl (–OH) at C6, C11 Enhanced polarity; H-bonding capacity
6-(Benzyloxy)-5,12-naphthacenedione* C₂₅H₁₆O₃ 364.39† Benzyloxy (–OCH₂C₆H₅) at C6 Lipophilic; steric hindrance from benzyl group

*Inferred structure based on analogous derivatives. †Calculated molecular weight.

  • Substituent Effects: Phenoxy vs. Benzyloxy: The benzyloxy group introduces a methylene (–CH₂–) spacer between the oxygen and aromatic ring, enhancing lipophilicity and steric bulk compared to phenoxy . This may improve membrane permeability in biological systems but reduce solubility in polar solvents. Hydroxyl Groups: The 6,11-dihydroxy derivative (C₁₈H₁₀O₄) exhibits higher polarity due to –OH groups, enabling hydrogen bonding and aqueous solubility . This contrasts with alkoxy derivatives, which prioritize organic-phase interactions.

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